Cas no 921744-12-9 (Ethanone, 2-bromo-1-(3-nitrophenyl)-, oxime)

• Product Name: Ethanone, 2-bromo-1-(3-nitrophenyl)-, oxime
• CAS No: 921744-12-9
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 754336
• PubChem ID: 71423721
• Update Time: 2025-04-19

Ethanone, 2-bromo-1-(3-nitrophenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(3-nitrophenyl)-, oxime
• N-[2-bromo-1-(3-nitrophenyl)ethylidene]hydroxylamine
• 921744-12-9
• DTXSID50842533

• Inchi： 1S/C8H7BrN2O3/c9-5-8(10-12)6-2-1-3-7(4-6)11(13)14/h1-4,12H,5H2
• InChI Key： LIKBOPQQBAYCTO-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)[N+](=O)[O-])=NO

Computed Properties

• Exact Mass: 257.96400g/mol
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų